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Compound of Interest

Compound Name:
1,2,3-Tri-12(Z)-heneicosanoyl

glycerol

Cat. No.: B3026241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key physicochemical properties of

1,2,3-Tri-12(Z)-heneicosenoyl glycerol, a specific triacylglycerol. The information is presented

to support research and development activities where this molecule may be of interest.

Core Physicochemical Data
The fundamental identifiers and properties of 1,2,3-Tri-12(Z)-heneicosenoyl glycerol are

summarized in the table below for easy reference and comparison.

Property Value Source

CAS Number 169054-26-6 [1]

Molecular Weight 1011.7 g/mol [1]

Molecular Formula C₆₆H₁₂₂O₆ [1]

Experimental Protocols and Applications
Currently, there is limited publicly available information detailing specific experimental protocols

or well-defined signaling pathways directly involving 1,2,3-Tri-12(Z)-heneicosenoyl glycerol.

This unsaturated triacylglycerol contains heneicosenoic acid at the sn-1, sn-2, and sn-3
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positions.[1] Its structural similarity to other triacylglycerols suggests potential applications in

lipid research, particularly in studies related to lipid metabolism, membrane composition, and

as a potential standard in analytical chemistry.

A related compound, 1,2,3-triheneicosanoyl glycerol, has been utilized as an internal standard

for the quantification of fatty acids and triacylglycerols in biological samples such as human

breast milk and rat hearts.

Logical Workflow for Triacylglycerol
Characterization
In the absence of specific experimental workflows for 1,2,3-Tri-12(Z)-heneicosenoyl glycerol, a

generalized logical workflow for the characterization of a novel or uncharacterized

triacylglycerol is presented below. This diagram illustrates a typical sequence of investigations

that researchers might undertake.
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Phase 1: Physicochemical Characterization

Phase 2: In Vitro Assessment

Phase 3: In Vivo Evaluation

Compound Acquisition / Synthesis

Purity Assessment (e.g., HPLC, TLC)

Structural Elucidation (NMR, MS)

Cell Line Selection

Cytotoxicity Assays Metabolic Stability Analysis Enzyme Inhibition / Activation

Animal Model Selection

Pharmacokinetic Studies

Efficacy / Toxicity Studies

K

Data Analysis & Reporting

Click to download full resolution via product page

Caption: A logical workflow for the characterization of a triacylglycerol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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